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Compound of Interest

Compound Name: 2,3,5-Trichlorophenol

Cat. No.: B165520 Get Quote

An In-depth Technical Guide to 2,3,5-Trichlorophenol

This guide provides a comprehensive overview of 2,3,5-Trichlorophenol, a significant

chlorinated organic compound. Tailored for researchers, scientists, and professionals in drug

development, this document details its chemical identity, structural characteristics, physical

properties, and its role as a chemical intermediate.

Chemical Identity and Structure
IUPAC Name: The International Union of Pure and Applied Chemistry (IUPAC) name for this

compound is 2,3,5-trichlorophenol[1].

Chemical Structure: 2,3,5-Trichlorophenol is an aromatic compound. Its structure consists of

a benzene ring substituted with one hydroxyl (-OH) group and three chlorine atoms at positions

2, 3, and 5. The molecular formula is C₆H₃Cl₃O[1][2][3]. It is described as colorless crystals or a

white chalky solid with a characteristic odor[1][2][4].

SMILES:C1=C(C=C(C(=C1O)Cl)Cl)Cl[1]

InChI:InChI=1S/C6H3Cl3O/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H[1][3]

InChIKey:WWGQHTJIFOQAOC-UHFFFAOYSA-N[1][3]
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The quantitative properties of 2,3,5-Trichlorophenol are summarized in the table below,

providing essential data for handling, modeling, and experimental design.

Property Value Source(s)

Molecular Weight 197.45 g/mol [1][3][4]

CAS Number 933-78-8 [1][2][3]

Melting Point 57-60 °C (135-138 °F) [1][4][5]

Boiling Point
248-253 °C (478-480 °F) at

760 mmHg
[1][2][4][5]

Water Solubility
771 mg/L at 25 °C (Slightly

soluble)
[1][4][5]

Vapor Density 6.8 (air = 1) [1]

LogP (Octanol-Water) 3.8 [1]

pKa 6.57 ± 0.15 (Predicted) [4]

EINECS Number 213-272-2 [1][4]

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of 2,3,5-Trichlorophenol is not

readily available in the surveyed literature. However, general methodologies for the preparation

of trichlorophenol isomers typically involve the controlled chlorination of phenol or

dichlorophenol precursors.

General Approach: Chlorination of a Dichlorophenol Precursor

This method is adapted from procedures for synthesizing other trichlorophenol isomers, such

as 2,4,5-trichlorophenol from 2,5-dichlorophenol, and should be considered a general,

unvalidated approach for 2,3,5-Trichlorophenol. The synthesis would likely involve the

chlorination of a suitable dichlorophenol isomer, such as 2,3-dichlorophenol or 3,5-

dichlorophenol.

Materials:
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Dichlorophenol precursor (e.g., 3,5-Dichlorophenol)

Anhydrous Lewis acid catalyst (e.g., Aluminium chloride, AlCl₃)

Inert polar aprotic solvent (e.g., 1,2-dichloroethane)

Chlorine gas (Cl₂)

Hydrochloric acid (HCl) for workup

Procedure:

Dissolution: Dissolve the chosen dichlorophenol precursor in an inert solvent like 1,2-

dichloroethane inside a reaction vessel equipped with a stirrer, gas inlet, and cooling system.

Catalyst Addition: Cool the solution to a controlled temperature (e.g., 10-15°C) and add a

catalytic amount of a Lewis acid, such as anhydrous aluminium chloride.

Chlorination: Bubble chlorine gas slowly through the stirred mixture over several hours. The

reaction is exothermic and the temperature must be carefully maintained within a narrow

range to control isomer formation.

Monitoring: Monitor the reaction progress using a suitable analytical technique, such as Gas

Chromatography (GC), to track the consumption of the starting material and the formation of

the trichlorophenol product.

Workup: Once the reaction is complete, terminate the chlorine flow. Quench the reaction by

adding water or dilute hydrochloric acid to decompose the catalyst.

Extraction & Purification: Separate the organic layer. Wash it with water and then a mild base

(e.g., sodium bicarbonate solution) to remove acidic impurities. The solvent is then removed

under reduced pressure (e.g., rotary evaporation) to yield the crude product.

Final Purification: The crude 2,3,5-trichlorophenol can be purified by techniques such as

recrystallization from a suitable solvent or fractional distillation.

Disclaimer:This is a generalized protocol. The specific reaction conditions, including precursor

choice, catalyst, temperature, and reaction time, would require optimization to selectively
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synthesize the 2,3,5-isomer and minimize the formation of other isomers.

Industrial and Research Applications
2,3,5-Trichlorophenol serves as a versatile chemical intermediate, primarily in the synthesis of

more complex molecules for industrial applications[2]. Its specific arrangement of chlorine

atoms and the reactive hydroxyl group make it a valuable building block.

The following diagram illustrates the logical workflow of 2,3,5-Trichlorophenol as a

foundational chemical intermediate.
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Caption: Workflow of 2,3,5-Trichlorophenol as a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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